Cas no 318502-89-5 (tert-butyl cis-5-hydroxy-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-carboxylate)

• Product Name: tert-butyl cis-5-hydroxy-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-carboxylate
• CAS No: 318502-89-5
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• MDL: MFCD23106330
• CID: 2094048
• PubChem ID: 72207780
• Update Time: 2025-10-22

tert-butyl cis-5-hydroxy-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• (3aR,7aS)-rel-tert-Butyl 5-hydroxyhexahydro-1H-isoindole-2(3H)-carboxylate
• (3AR,7aS)-rel-2-Boc-5-hydroxy-octahydro-2H-Isoindole
• tert-butyl cis-5-hydroxy-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-carboxylate
• AS-33816
• AKOS025141890
• 1933688-60-8
• 318502-89-5
• tert-butyl (3aR,7aS)-5-hydroxyoctahydro-2H-isoindole-2-carboxylate
• (3aR,7aS)-rel-tert-Butyl5-hydroxyhexahydro-1H-isoindole-2(3H)-carboxylate
• CS-W000104
• tert-butyl (3aR,7aS)-5-hydroxy-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-carboxylate

• MDL： MFCD23106330
• Inchi： 1S/C13H23NO3/c1-13(2,3)17-12(16)14-7-9-4-5-11(15)6-10(9)8-14/h9-11,15H,4-8H2,1-3H3/t9-,10+,11?/m1/s1
• InChI Key： ISZLPPFTZXTGHT-JKIOLJMWSA-N
• SMILES： OC1CC[C@@H]2CN(C(=O)OC(C)(C)C)C[C@@H]2C1

Computed Properties

• Exact Mass: 241.16779360g/mol
• Monoisotopic Mass: 241.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl cis-5-hydroxy-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-carboxylate

Introduction to Tert-butyl cis-5-hydroxy-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-carboxylate (CAS No. 318502-89-5)

Tert-butyl cis-5-hydroxy-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-carboxylate (CAS No. 318502-89-5) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of octahydroisoindole derivatives, which are known for their structural complexity and potential biological activity. The presence of a tert-butyl group and a hydroxyl moiety at the 5-position of the isoindole ring system imparts unique chemical and pharmacological properties that make it a subject of intense research interest.

The molecular structure of tert-butyl cis-5-hydroxy-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-carboxylate is characterized by a cyclic backbone with multiple chiral centers. The stereochemistry at the 5-position is particularly noteworthy, as the cis configuration can significantly influence the compound's interactions with biological targets. This stereochemical feature is often exploited in drug design to enhance binding affinity and selectivity. The compound's solubility profile and metabolic stability are also critical factors that determine its suitability for further development into a therapeutic agent.

In recent years, there has been a surge in research focused on isoindole derivatives due to their diverse pharmacological properties. Studies have shown that compounds within this class exhibit potential activity against various diseases, including neurological disorders and cancer. The hydroxyl group in tert-butyl cis-5-hydroxy-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-carboxylate serves as a key functional moiety that can participate in hydrogen bonding interactions with biological receptors. This feature makes it an attractive scaffold for designing molecules with enhanced target specificity.

The synthesis of tert-butyl cis-5-hydroxy-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-carboxylate involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and enantiomeric purity. For instance, asymmetric hydrogenation techniques have been utilized to introduce the desired stereochemistry at the 5-position of the isoindole ring system. These synthetic approaches are crucial for producing pharmaceutical intermediates with minimal impurities and optimal pharmacokinetic properties.

The pharmacological evaluation of tert-butyl cis-5-hydroxy-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-carboxylate has revealed promising results in preclinical studies. Researchers have demonstrated its potential as a modulator of key biological pathways involved in disease progression. For example，in vitro assays have shown that this compound can interact with specific enzymes and receptors in a manner that suggests therapeutic utility. These findings have prompted further investigation into its mechanism of action and potential clinical applications.

The development of novel drug candidates often relies on innovative computational methods to predict and optimize their biological activity. Molecular modeling techniques have been applied to study the interactions between tert-butyl cis-5-hydroxy-1，3，3a，4，5，6，7，7a-octahydroisoindole-2-carboxylate and its target proteins. These studies provide valuable insights into the structural requirements for binding affinity and selectivity，which are essential for designing effective drugs. By integrating experimental data with computational predictions，researchers can accelerate the discovery process and identify promising candidates for further development.

The role of natural product-inspired scaffolds in drug discovery cannot be overstated。The isoindole motif is a prominent example of such scaffolds，as it is found in numerous bioactive natural products。Tert-butyl cis-5-hydroxy-l，3，3a，4，5，6，7，7a-octahydroisoindole-l-carboxylate represents an engineered derivative of this motif designed to enhance pharmacological properties through structural modifications。By leveraging insights from natural product chemistry，scientists can develop innovative molecules with improved efficacy and reduced side effects。

The future prospects for tert-butyl cis-ls-hy-droxy-l ， 3 ， 3a ， 4 ， 5 ， 6 ， 7 ， 7a-octahy-dro-is-indole-l-car-boxy late are promising as ongoing research continues to uncover new applications。Exploring its potential as an intermediate in medicinal chemistry could lead to the development of novel therapeutics targeting various diseases。Additionally ， investigating its interactions with other biological systems may reveal additional pharmacological benefits not yet fully understood。